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Compound of Interest

Compound Name: 3',5'-TIPS-N-Ac-Adenosine

Cat. No.: B1433800 Get Quote

A Technical Guide to 3',5'-TIPS-N-Ac-Adenosine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 3',5'-TIPS-N-Ac-Adenosine, a protected

nucleoside analog. This compound is of interest to researchers in various fields, including

medicinal chemistry and drug discovery, due to its structural features that allow for selective

chemical modifications.

Physicochemical Properties
The fundamental molecular properties of 3',5'-TIPS-N-Ac-Adenosine are summarized below.

These data are critical for experimental design, including reaction stoichiometry, solution

preparation, and analytical characterization.
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Property Value

Molecular Formula C24H41N5O6Si2[1][2][3][4][5]

Molecular Weight 551.78 g/mol [1][2][3][4][5]

IUPAC Name

N-[9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-

tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-

furo[3,2-f][1][2][3][4][5]trioxadisilocin-8-yl]purin-

6-yl]acetamide[1]

Synonyms

N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-

disiloxanediyl)adenosine; 3',5'-TIPS-N-Acetyl-

adenosine; N-Acetyl-3'-O,5'-O-

[oxybis(diisopropylsilanediyl)]adenosine; N6-

Acetyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-

adenosine[1]

CAS Number 828247-65-0[1][2][3][4]

Structural Representation
The chemical structure of 3',5'-TIPS-N-Ac-Adenosine is characterized by the presence of a

bulky triisopropylsilyl (TIPS) protecting group on the 3' and 5' hydroxyls of the ribose sugar and

an acetyl (Ac) group on the N6 position of the adenine base. This protection scheme facilitates

regioselective reactions at other positions of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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